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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two widely used disperse dyes,
Disperse Blue 60 and Disperse Blue 79, with a focus on their performance characteristics
when applied to polyester substrates. The information presented herein is curated from
technical data sheets and scientific literature to assist researchers and professionals in making
informed decisions for their specific applications.

Chemical and Physical Properties

Disperse Blue 60 and Disperse Blue 79 belong to different chemical classes, which
fundamentally influences their application properties and performance. Disperse Blue 60 is an
anthraquinone dye, known for its bright turquoise blue shade and good overall fastness.[1][2]
Disperse Blue 79 is a monoazo dye, valued for its navy blue hue and excellent sublimation
fastness.[3] A common variant, Disperse Blue 79:1, shares a similar chromophore with slight
structural modifications.

A summary of their key chemical and physical properties is presented in Table 1.
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Property Disperse Blue 60 Disperse Blue 79 Disperse Blue 79:1
C.l. Name Disperse Blue 60 Disperse Blue 79 Disperse Blue 79:1
CAS Number 12217-80-0[1] 12239-34-8[3] 75497-74-4[4]
Chemical Class Anthraquinone[2] Monoazo[3] Monoazo
Molecular Formula C20H17N30s[1] C24H27BrNeO10[3] C23H25BrNeO10[4]
Molecular Weight 379.37 g/mol [1] 639.41 g/mol [3] 625.38 g/mol [4]
Shade on Polyester Brillant Turquoise Red-light navy blue[3] Navy[4]

Blue[2]
Solubility Soluble in acetone[5] Soluble in acetone[3] Soluble in acetone[4]

Comparative Performance Data

The fastness properties of disperse dyes are critical indicators of their performance and
durability on textile substrates. The following table summarizes the light, wash, and sublimation
fastness of Disperse Blue 60 and Disperse Blue 79 on polyester, based on available technical
data. The ratings are on a scale of 1 to 8 for light fastness (where 8 is the highest) and 1 to 5
for wash and sublimation fastness (where 5 is the best).

Fastness Property Test Standard Disperse Blue 60 Disperse Blue 79
Light Fastness ISO 105-B02 6-7[6] 6-7[7]
Wash Fastness

o ISO 105-C06 4-5[6] 4-5[7]
(Staining)
Wash Fastness

, ISO 105-C06 4-5[6] 5[7]
(Fading)
Sublimation Fastness

o ISO 105-P01 (180°C) 4-5[6] 4[7]
(Staining)
Sublimation Fastness

ISO 105-P01 (180°C) 4-5[6] 5[7]

(Fading)
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Note: The reported fastness grades can vary slightly between different manufacturers and
testing conditions.

Experimental Protocols

For accurate and reproducible comparative studies, standardized experimental protocols are
essential. Below are the detailed methodologies for key fastness tests as per the International
Organization for Standardization (1SO).

High-Temperature Dyeing of Polyester

This method is commonly used for applying disperse dyes to polyester fibers.
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Caption: High-temperature dyeing workflow for polyester.
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Light Fastness Test (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.
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Caption: ISO 105-B02 Light Fastness Test Workflow.

Wash Fastness Test (ISO 105-C06)

This method is intended for determining the resistance of the color of textiles to domestic or

commercial laundering procedures.
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Caption: ISO 105-C06 Wash Fastness Test Workflow.
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Sublimation Fastness Test (ISO 105-P01)

This test determines the resistance of the color of textiles to the action of dry heat, as in
sublimation during storage or processing.
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Caption: ISO 105-P01 Sublimation Fastness Test Workflow.

Concluding Remarks

Both Disperse Blue 60 and Disperse Blue 79 exhibit high-performance characteristics on
polyester, making them suitable for a wide range of applications. The choice between the two
will largely depend on the desired shade and specific fastness requirements of the end-
product.

o Disperse Blue 60 offers a brilliant, greener-toned blue and demonstrates excellent all-
around fastness properties. Its anthraquinone structure contributes to its good light stability.

[2]

o Disperse Blue 79 provides a deep, red-toned navy blue and is particularly noted for its
superior sublimation fastness, which is a critical factor in post-dyeing heat treatments like
thermosol dyeing and printing.[3]

For critical applications, it is recommended that researchers conduct their own comparative
evaluations under conditions that precisely replicate their intended use. The experimental
protocols provided in this guide offer a standardized framework for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comparative-performance-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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